![molecular formula C15H16N2OS B257437 2-Tert-butyl-5-[(4-methylphenyl)sulfanyl]-1,3-oxazole-4-carbonitrile](/img/structure/B257437.png)
2-Tert-butyl-5-[(4-methylphenyl)sulfanyl]-1,3-oxazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Tert-butyl-5-[(4-methylphenyl)sulfanyl]-1,3-oxazole-4-carbonitrile is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential uses in various fields of study.
Mechanism of Action
The mechanism of action of 2-Tert-butyl-5-[(4-methylphenyl)sulfanyl]-1,3-oxazole-4-carbonitrile is not fully understood. However, it is believed to work by modulating specific molecular pathways that are involved in various physiological processes. This makes the compound a potential candidate for the development of new drugs that target these pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. These include anti-inflammatory, antioxidant, and anticancer properties. The compound has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Tert-butyl-5-[(4-methylphenyl)sulfanyl]-1,3-oxazole-4-carbonitrile in lab experiments is its unique chemical structure, which makes it a potential candidate for the development of new drugs and therapies. However, one limitation of using this compound is its relatively high cost and limited availability.
Future Directions
There are several future directions for the study of 2-Tert-butyl-5-[(4-methylphenyl)sulfanyl]-1,3-oxazole-4-carbonitrile. One area of interest is in the development of new drugs and therapies that target specific molecular pathways. Another area of interest is in the study of the compound's neuroprotective effects and its potential use in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the compound's mechanism of action and its potential applications in various fields of scientific research.
Synthesis Methods
The synthesis of 2-Tert-butyl-5-[(4-methylphenyl)sulfanyl]-1,3-oxazole-4-carbonitrile involves several steps. The starting materials include 2,5-dimethyl-1,3-oxazole-4-carbonitrile and 4-methylthiophenol. These two compounds are reacted in the presence of a catalyst and other reagents to produce the desired product. The synthesis method has been optimized to achieve high yields and purity of the final product.
Scientific Research Applications
2-Tert-butyl-5-[(4-methylphenyl)sulfanyl]-1,3-oxazole-4-carbonitrile has been studied for its potential applications in various fields of scientific research. One area of interest is in the development of new drugs and therapies. The compound has been shown to have potential as a lead compound for the development of new drugs that target specific molecular pathways.
properties
Molecular Formula |
C15H16N2OS |
---|---|
Molecular Weight |
272.4 g/mol |
IUPAC Name |
2-tert-butyl-5-(4-methylphenyl)sulfanyl-1,3-oxazole-4-carbonitrile |
InChI |
InChI=1S/C15H16N2OS/c1-10-5-7-11(8-6-10)19-13-12(9-16)17-14(18-13)15(2,3)4/h5-8H,1-4H3 |
InChI Key |
DDGSRFOWFDTWPM-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)SC2=C(N=C(O2)C(C)(C)C)C#N |
Canonical SMILES |
CC1=CC=C(C=C1)SC2=C(N=C(O2)C(C)(C)C)C#N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.